![molecular formula C22H16N6O6 B3839638 N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide)](/img/structure/B3839638.png)
N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide)
Overview
Description
N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide), also known as PNBH, is a chemical compound that has been widely studied for its potential applications in various fields of science. PNBH is a yellow crystalline powder that is insoluble in water but soluble in organic solvents.
Mechanism of Action
The mechanism of action of N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) is not fully understood. However, it is believed that N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) exerts its biological activities by interacting with cellular components such as proteins and nucleic acids. N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) has been shown to inhibit the activity of enzymes involved in the inflammatory response and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) can inhibit the production of reactive oxygen species and reduce the expression of pro-inflammatory cytokines. N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) has also been shown to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway. In vivo studies have demonstrated that N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) can reduce the severity of inflammation in animal models of arthritis.
Advantages and Limitations for Lab Experiments
One of the advantages of N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) is its low toxicity, which makes it suitable for use in biological assays. N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) is also relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) is its poor solubility in water, which can make it difficult to work with in aqueous environments.
Future Directions
There are several future directions for research on N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide). One area of interest is the development of N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide)-based fluorescent probes for the detection of metal ions in biological systems. Another area of interest is the investigation of the potential of N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) as a therapeutic agent for the treatment of inflammatory diseases and cancer. Further studies are also needed to elucidate the mechanism of action of N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) and to optimize its synthesis and properties for various applications.
Conclusion:
In conclusion, N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) is a chemical compound with potential applications in various fields of science. N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) can be synthesized by the reaction of 4-nitrobenzohydrazide with 1,4-phenylenedimethylylidene in the presence of a catalyst. N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) has been extensively studied for its anti-inflammatory, antioxidant, and anticancer activities, as well as its potential as a fluorescent probe for the detection of metal ions. Further studies are needed to fully understand the mechanism of action of N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) and to optimize its properties for various applications.
Scientific Research Applications
N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) has been investigated for its anti-inflammatory, antioxidant, and anticancer activities. In biochemistry, N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) has been used as a fluorescent probe for the detection of metal ions. In materials science, N',N''-(1,4-phenylenedimethylylidene)bis(4-nitrobenzohydrazide) has been employed as a precursor for the synthesis of metal nanoparticles.
properties
IUPAC Name |
4-nitro-N-[(E)-[4-[(E)-[(4-nitrobenzoyl)hydrazinylidene]methyl]phenyl]methylideneamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16N6O6/c29-21(17-5-9-19(10-6-17)27(31)32)25-23-13-15-1-2-16(4-3-15)14-24-26-22(30)18-7-11-20(12-8-18)28(33)34/h1-14H,(H,25,29)(H,26,30)/b23-13+,24-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEBGMIJIDHXYDL-RNIAWFEPSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=NNC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C=NNC(=O)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=N/NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])/C=N/NC(=O)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16N6O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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